64-69-7

Iodoacetic acid

In Stock

• CAS RN:
• 64-69-7

• Formula:
• C2H3IO2

• InChI:
• InChI=1S/C2H3IO2/c3-1-2(4)5/h1H2,(H,4,5)

• InChIKey:
• JDNTWHVOXJZDSN-UHFFFAOYSA-N

• Iodoacetic acid appears as colorless or white crystals. (NTP, 1992)
  Iodoacetic acid is a haloacetic acid that is acetic acid in which one of the hydrogens of the methyl group is replaced by an iodine atom. It has a role as an alkylating agent. It is an organoiodine compound and a haloacetic acid.
  A derivative of ACETIC ACID that contains one IODINE atom attached to its methyl group.

Methyl 2-[(2,3-dichlorophenyl)methylidene]-3-oxobutanoate

Usually In Stock

• CAS RN:
• 68064-69-7

• Formula:
• C12H10Cl2O3

• InChI:
• InChI=1S/C12H10Cl2O3/c1-7(15)9(12(16)17-2)6-8-4-3-5-10(13)11(8)14/h3-6H,1-2H3/b9-6-

• InChIKey:
• QQXPSPWWWCQBFM-TWGQIWQCSA-N

• Methyl 2-[(2,3-dichlorophenyl)methylidene]-3-oxobutanoate is a useful research compound. Its molecular formula is C12H10Cl2O3 and its molecular weight is 273.11 g/mol. The purity is usually 95%.

Sodium 2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)quinoline-8-sulphonate

In Stock

• CAS RN:
• 84864-69-7

• Formula:
• C18H10NNaO5S

• InChI:
• InChI=1S/C18H11NO5S.Na/c20-17-11-5-1-2-6-12(11)18(21)15(17)13-9-8-10-4-3-7-14(16(10)19-13)25(22,23)24;/h1-9,15H,(H,22,23,24);/q;+1/p-1

• InChIKey:
• FYPFGVAVAPLSHG-UHFFFAOYSA-M

• Sodium 2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)quinoline-8-sulphonate, also known as Sodium 2-(2,3-dihydro-1,3-dioxo-1H-inden-2-yl)quinoline-8-sulphonate, is a useful research compound. Its molecular formula is C18H10NNaO5S and its molecular weight is 375.3 g/mol. The purity is usually 95%.

p-Nitrophenylphosphorylcholine

In Stock

• CAS RN:
• 21064-69-7

• Formula:
• C11H17N2O6P

• InChI:
• InChI=1S/C11H17N2O6P/c1-13(2,3)8-9-18-20(16,17)19-11-6-4-10(5-7-11)12(14)15/h4-7H,8-9H2,1-3H3

• InChIKey:
• NAIXASFEPQPICN-UHFFFAOYSA-N

• p-Nitrophenylphosphorylcholine is a chromogenic substrate that is used to measure phospholipase C (PLC) activity. Hydrolysis of p-nitrophenylphosphorylcholine by PLC results in the liberation of p-nitrophenol, which can be measured at 405 nm at pH 7.2-7.5.
  

Benzyl 1H-indole-5-carboxylate

In Stock

• CAS RN:
• 136564-69-7

• Formula:
• C16H13NO2

• InChI:
• InChI=1S/C16H13NO2/c18-16(19-11-12-4-2-1-3-5-12)14-6-7-15-13(10-14)8-9-17-15/h1-10,17H,11H2

• InChIKey:
• TYHQDGAMZGNGCF-UHFFFAOYSA-N

• Benzyl 1H-indole-5-carboxylate is a useful research compound. Its molecular formula is C16H13NO2 and its molecular weight is 251.285. The purity is usually 95%.

N-((5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide

In Stock

• CAS RN:
• 393564-69-7

• Formula:
• C24H20F3N5O2S2

• InChI:
• InChI=1S/C24H20F3N5O2S2/c1-15-6-4-7-16(12-15)32-20(13-28-22(34)19-10-5-11-35-19)30-31-23(32)36-14-21(33)29-18-9-3-2-8-17(18)24(25,26)27/h2-12H,13-14H2,1H3,(H,28,34)(H,29,33)

• InChIKey:
• ODLVMXACDAVZNK-UHFFFAOYSA-N

• N-((5-((2-oxo-2-((2-(trifluoromethyl)phenyl)amino)ethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C24H20F3N5O2S2 and its molecular weight is 531.57. The purity is usually 95%.

3-Methoxy-4-(2-naphthalen-1-yloxyethoxy)benzaldehyde

Usually In Stock

• CAS RN:
• 864664-69-7

• Formula:
• C20H18O4

• InChI:
• InChI=1S/C20H18O4/c1-22-20-13-15(14-21)9-10-19(20)24-12-11-23-18-8-4-6-16-5-2-3-7-17(16)18/h2-10,13-14H,11-12H2,1H3

• InChIKey:
• ITNJNEMPMLHWJY-UHFFFAOYSA-N

• 3-Methoxy-4-(2-naphthalen-1-yloxyethoxy)benzaldehyde is a useful research compound. Its molecular formula is C20H18O4 and its molecular weight is 322.36. The purity is usually 95%.

5-cyclopropyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 893764-69-7

• Formula:
• C13H15N3S

• InChI:
• InChI=1S/C13H15N3S/c1-9(10-5-3-2-4-6-10)16-12(11-7-8-11)14-15-13(16)17/h2-6,9,11H,7-8H2,1H3,(H,15,17)

• InChIKey:
• HJLNYRJDIFXGMM-UHFFFAOYSA-N

• 5-cyclopropyl-4-(1-phenylethyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C13H15N3S and its molecular weight is 245.34. The purity is usually 95%.

2-(4-ethoxyphenyl)-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-thienyl)ethyl]acetamide

Usually In Stock

• CAS RN:
• 932364-69-7

• Formula:
• C23H24FNO4S2

• InChI:
• InChI=1S/C23H24FNO4S2/c1-3-29-18-8-6-17(7-9-18)14-23(26)25-15-22(21-5-4-12-30-21)31(27,28)19-10-11-20(24)16(2)13-19/h4-13,22H,3,14-15H2,1-2H3,(H,25,26)

• InChIKey:
• QQWCYBRXCULIKS-UHFFFAOYSA-N

• 2-(4-ethoxyphenyl)-N-[2-[(4-fluoro-3-methylphenyl)sulfonyl]-2-(2-thienyl)ethyl]acetamide is a useful research compound. Its molecular formula is C23H24FNO4S2 and its molecular weight is 461.57. The purity is usually 95%.

(3,4-Dichlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone

In Stock

• CAS RN:
• 898764-69-7

• Formula:
• C18H15Cl2NO

• InChI:
• InChI=1S/C18H15Cl2NO/c19-16-8-7-15(11-17(16)20)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h1-8,11H,9-10,12H2

• InChIKey:
• LZWBVIQGFJBZSV-UHFFFAOYSA-N

• (3,4-Dichlorophenyl)(4-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone is a useful research compound. Its molecular formula is C18H15Cl2NO and its molecular weight is 332.2 g/mol. The purity is usually 95%.

2-(1H-pyrazol-1-yl)thiazole

In Stock

• CAS RN:
• 123464-69-7

• Formula:
• C6H5N3S

• InChI:
• InChI=1S/C6H5N3S/c1-2-8-9(4-1)6-7-3-5-10-6/h1-5H

• InChIKey:
• FEMRJHRHQBPLPI-UHFFFAOYSA-N

• 2-(1H-pyrazol-1-yl)thiazole, also known as 2-(1H-pyrazol-1-yl)thiazole, is a useful research compound. Its molecular formula is C6H5N3S and its molecular weight is 151.19 g/mol. The purity is usually 95%.

4-((2S)-2-Hydroxy-3-((1-methylethyl)amino)propoxy)benzeneethanol

In Stock

• CAS RN:
• 131564-69-7

• Formula:
• C14H23NO3

• InChI:
• InChI=1S/C14H23NO3/c1-11(2)15-9-13(17)10-18-14-5-3-12(4-6-14)7-8-16/h3-6,11,13,15-17H,7-10H2,1-2H3/t13-/m0/s1

• InChIKey:
• CUKXSBOAIJILRY-ZDUSSCGKSA-N

• (S)-O-Demethylmetoprolol is an impurity of Betaxolol, which is a selective beta1 adrenergic receptor blocker for the treatment of hypertension and glaucoma.

Ethyl 7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-5-carboxylate

• CAS RN:
• 1174064-69-7

• Formula:
• C9H9N3O3

• InChI:
• InChI=1S/C9H9N3O3/c1-2-15-9(14)6-5-8(13)12-7(11-6)3-4-10-12/h3-5,10H,2H2,1H3

• InChIKey:
• ARLWVHPQWYZFKH-UHFFFAOYSA-N

• Ethyl 7-oxo-1,7-dihydropyrazolo[1,5-a]pyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C9H9N3O3 and its molecular weight is 207.19 g/mol. The purity is usually 95%.

3-(5-(Aminomethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione hydrochloride

In Stock

• CAS RN:
• 1158264-69-7

• Formula:
• C14H16ClN3O3

• InChI:
• InChI=1S/C14H15N3O3.ClH/c15-6-8-1-2-10-9(5-8)7-17(14(10)20)11-3-4-12(18)16-13(11)19;/h1-2,5,11H,3-4,6-7,15H2,(H,16,18,19);1H

• InChIKey:
• XTILEMYXOZKSFJ-UHFFFAOYSA-N

• 3-(5-(Aminomethyl)-1-oxoisoindolin-2-yl)piperidine-2,6-dione hydrochloride is a useful research compound. Its molecular formula is C14H16ClN3O3 and its molecular weight is 309.75. The purity is usually 95%.

2-(2,4-Dimethoxybenzoyl)-3-methylpyridine

In Stock

• CAS RN:
• 1187164-69-7

• Formula:
• C15H15NO3

• InChI:
• InChI=1S/C15H15NO3/c1-10-5-4-8-16-14(10)15(17)12-7-6-11(18-2)9-13(12)19-3/h4-9H,1-3H3

• InChIKey:
• GYIQYWHHMKXZQQ-UHFFFAOYSA-N

• 2-(2,4-Dimethoxybenzoyl)-3-methylpyridine is a useful research compound. Its molecular formula is C15H15NO3 and its molecular weight is 257.28 g/mol. The purity is usually 95%.

(1H-Indazol-3-yl)methanamine dihydrochloride

In Stock

• CAS RN:
• 1195264-69-7

• Formula:
• C8H11Cl2N3

• InChI:
• InChI=1S/C8H9N3.2ClH/c9-5-8-6-3-1-2-4-7(6)10-11-8;;/h1-4H,5,9H2,(H,10,11);2*1H

• InChIKey:
• GPPXPVXRILDDMG-UHFFFAOYSA-N

• (1H-Indazol-3-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C8H11Cl2N3 and its molecular weight is 220.1. The purity is usually 95%.

(E)-3-(2-Chloropyridin-4-yl)-N-[3-[(6-methoxypyrimidin-4-yl)amino]propyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2094964-69-7

• Formula:
• C16H18ClN5O2

• InChI:
• InChI=1S/C16H18ClN5O2/c1-24-16-10-14(21-11-22-16)19-6-2-7-20-15(23)4-3-12-5-8-18-13(17)9-12/h3-5,8-11H,2,6-7H2,1H3,(H,20,23)(H,19,21,22)/b4-3+

• InChIKey:
• NQVMLGHEXGHVGE-UHFFFAOYSA-N

• (E)-3-(2-Chloropyridin-4-yl)-N-[3-[(6-methoxypyrimidin-4-yl)amino]propyl]prop-2-enamide is a useful research compound. Its molecular formula is C16H18ClN5O2 and its molecular weight is 347.8. The purity is usually 95%.

2-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)-N,N-dimethylpyrimidin-4-amine

In Stock

• CAS RN:
• 2549064-69-7

• Formula:
• C16H20FN5O

• InChI:
• InChI=1S/C16H20FN5O/c1-21(2)14-5-7-18-16(20-14)22-8-6-12(10-22)11-23-15-4-3-13(17)9-19-15/h3-5,7,9,12H,6,8,10-11H2,1-2H3

• InChIKey:
• BDXWGHPJVYGAMO-UHFFFAOYSA-N

• 2-(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)-N,N-dimethylpyrimidin-4-amine is a useful research compound. Its molecular formula is C16H20FN5O and its molecular weight is 317.36 g/mol. The purity is usually 95%.